2(1H)-Pyridinethione, 5-methyl-1-phenyl-

• Molecular Formula: C12H11NS
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 5-methyl-1-phenylpyridine-2-thione
• InChI: InChI=1S/C12H11NS/c1-10-7-8-12(14)13(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: LLTUKCIPMRSWGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=S)C=C1)C2=CC=CC=C2

Description

2(1H)-Pyridinethione, 5-methyl-1-phenyl- is a useful research compound. Its molecular formula is C12H11NS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-phenyl-5-methyl-2-pyridinone (555.7 mg, 3 mmol) was reacted with Lawesson's reagent (606.7 mg, 1.5 mmol) in toluene (5 ml) at 90° C. Reaction mixture was evaporated and the target compound was isolated by column chromatography (20-30% ethyl acetate-hexane) followed by crystallization from methyl-tert-butyl ether. Yield 403 mg (67%), yellow solid. The 1H NMR spectra was consistent with the structure of Compound 18.